Cas no 898788-82-4 ( )
structure
Product Name:
CAS No:898788-82-4
MF:C16H12FNO
MW:253.270987510681
CID:868346
PubChem ID:24726123
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-(3-fluorophenyl)propanoyl]benzonitrile
- 3'-CYANO-3-(3-FLUOROPHENYL)PROPIOPHENONE
- 898788-82-4
- MFCD03843511
- AKOS016021872
- DTXSID70644516
-
-
- MDL： MFCD03843511
- Inchi： 1S/C16H12FNO/c17-15-6-2-3-12(10-15)7-8-16(19)14-5-1-4-13(9-14)11-18/h1-6,9-10H,7-8H2
- InChI Key： USDFCGJFWAAGMP-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCC(C1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 253.09000
- Monoisotopic Mass: 253.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 3.51288
Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206261-1g |
3'-cyano-3-(3-fluorophenyl)propiophenone |
898788-82-4 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206261-2g |
3'-cyano-3-(3-fluorophenyl)propiophenone |
898788-82-4 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206261-5g |
3'-cyano-3-(3-fluorophenyl)propiophenone |
898788-82-4 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH92327-1g |
3'-Cyano-3-(3-fluorophenyl)propiophenone |
898788-82-4 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92327-2g |
3'-Cyano-3-(3-fluorophenyl)propiophenone |
898788-82-4 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92327-5g |
3'-Cyano-3-(3-fluorophenyl)propiophenone |
898788-82-4 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782802-1g |
3'-Cyano-3-(3-fluorophenyl)propiophenone |
898788-82-4 | 98% | 1g |
￥21879.00 | 2024-04-26 |
Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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